Cas no 1000343-26-9 (1-(7-Bromo-5-chloro-1H-indol-1-yl)ethanone)

1-(7-Bromo-5-chloro-1H-indol-1-yl)ethanone is a synthetic organic compound with distinct structural features. This compound offers unique reactivity and is well-suited for the synthesis of various bioactive molecules. Its indole core and halogen substituents contribute to its versatility in medicinal chemistry, enabling the development of novel pharmaceutical agents with potential therapeutic applications.

1-(7-Bromo-5-chloro-1H-indol-1-yl)ethanone structure

1000343-26-9 structure

Product Name:1-(7-Bromo-5-chloro-1H-indol-1-yl)ethanone

CAS No:1000343-26-9

MF:C₁₀H₇BrClNO

MW:272.525680780411

CID:840639

PubChem ID:24729505

Update Time:2025-07-20

1-(7-Bromo-5-chloro-1H-indol-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

- 1-(7-Bromo-5-chloro-1H-indol-1-yl)ethanone
- 1-(7-bromo-5-chloroindol-1-yl)ethanone
- 1-Acetyl-7-bromo-5-chloroindole
- DTXSID60646827
- 1000343-26-9
- AKOS022173148
- DB-201523
- 1-(7-Bromo-5-chloro-1H-indol-1-yl)ethan-1-one
- Inchi： 1S/C10H7BrClNO/c1-6(14)13-3-2-7-4-8(12)5-9(11)10(7)13/h2-5H,1H3
- InChI Key： RWFUEEUCTCXQFE-UHFFFAOYSA-N
- SMILES： BrC1=CC(=CC2C=CN(C(C)=O)C=21)Cl

Computed Properties

Exact Mass: 270.93995g/mol
Monoisotopic Mass: 270.93995g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 248
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 22Å²

1-(7-Bromo-5-chloro-1H-indol-1-yl)ethanone Pricemore >>

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Chemenu	CM148186-1g	1-(7-bromo-5-chloro-1H-indol-1-yl)ethan-1-one	1000343-26-9	95%	1g	$635	2021-08-05
Chemenu	CM148186-1g	1-(7-bromo-5-chloro-1H-indol-1-yl)ethan-1-one	1000343-26-9	95%	1g	$557	2023-02-03
Alichem	A199006763-1g	1-(7-Bromo-5-chloro-1H-indol-1-yl)ethanone	1000343-26-9	95%	1g	$568.88	2023-09-04